Phosphorus Tribromide

• CAS No.: 7789-60-8
• Product Name: Phosphorus Tribromide
• Molecular Formula: PBr3; Br3P
• Molecular Weight: 270.69 g/mol
• IUPAC Name: tribromophosphane
• Standard InChI: InChI=1S/Br3P/c1-4(2)3
• Standard InChIKey: IPNPIHIZVLFAFP-UHFFFAOYSA-N
• SMILES: P(Br)(Br)Br
• Canonical SMILES: P(Br)(Br)Br
• Boiling Point: 343 °F at 760 mm Hg (USCG, 1999); 173.2 °C
• Colorform: Fuming colorless liquid; PALE YELLOW LIQUID
• Density: 2.862 at 86 °F (USCG, 1999); 2.852 at 15 °C
• Melting Point: -42.9 °F (USCG, 1999); -41.5 °C
• Physical Description: Phosphorus tribromide appears as a colorless fuming liquid with a pungent odor. Corrosive to metals and tissue. Boiling point 347°F (175°C). Freezing point -40°F (-40°C).
• Description: Phosphorus tribromide appears as a colorless fuming liquid with a pungent odor. Corrosive to metals and tissue. Boiling point 347°F (175°C). Freezing point -40°F (-40°C).
• Solubility: Reacts with water, ethanol; soluble in acetone, carbon disulfide; Soluble in acetone, alcohol, carbon disulfide, hydrogen sulfide, water (decomposes)
• Synonyms: Phosphorus Bromide; Phosphorous Bromide; Tribromophosphine
• Vapor Pressure: 10 mm Hg at 47.8 °C
• PubChem Compound: 24614
• Last Modified: Nov 11 2021